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Compound of Interest

Compound Name: Baumyecin C1

Cat. No.: B1284055

For Researchers, Scientists, and Drug Development Professionals

Introduction

Baumycin C1 is an antitumor antibiotic belonging to the anthracycline class of
chemotherapeutic agents. Anthracyclines are a critical component in the treatment of
numerous cancers, and understanding the specific properties of individual analogs like
Baumycin C1 is crucial for the development of more effective and less toxic cancer therapies.
This technical guide provides a comprehensive overview of the molecular formula and weight
of Baumycin C1, details on its isolation and characterization, and insights into its biological
activity and potential mechanisms of action.

Core Molecular Data

The fundamental molecular properties of Baumycin C1 are summarized in the table below.

Property Value
Molecular Formula C28H29NO11[1]
Molecular Weight 555.53 g/mol [1] or 555.54 g/mol [2]
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Experimental Protocols
Isolation and Purification of Baumycins

Baumycins are naturally produced by certain strains of Streptomyces. A general workflow for
the isolation and characterization of baumycins, including Baumycin C1, from a producing
organism such as Streptomyces sp. D788 is outlined below. This process involves

fermentation, extraction, and chromatographic separation.
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Fermentation

(Culture of Streptomyces sp. in a suitable broth medium)

Extraction

(Separation of mycelium and supernatan)

:

(Extraction of the supernatant with an organic solvent (e.g., ethyl acetateD

:

Goncentration of the organic extract under reduced pressur9

Purification & Characterization

Gigh-Performance Liquid Chromatography (HPLC) for separation of individual baumycing

:

Gtructural Elucidation using Nuclear Magnetic Resonance (NMR) Spectroscopa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« 1. Daunorubicin induces cell death via activation of apoptotic signalling pathway and
inactivation of survival pathway in muscle-derived stem cells - PubMed
[pubmed.ncbi.nim.nih.gov]

o 2. Daunorubicin-induced apoptosis: triggering of ceramide generation through sphingomyelin
hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
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Available at: [https://www.benchchem.com/product/b1284055#baumycin-c1-molecular-
formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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